Cycloshizukaol A

• Molecular Formula: C32H36O8
• Molecular Weight: 548.6 g/mol
• InChI: InChI=1S/C32H36O8/c1-29(27(37)39-5)11-15-13-7-17(13)32(4)20(15)10-22(24(34)26(32)36)30(2,28(38)40-6)12-16-14-8-18(14)31(3)19(16)9-21(29)23(33)25(31)35/h9-10,13-14,17-18,25-26,35-36H,7-8,11-12H2,1-6H3
• InChIKey: YSPXFYFVBVEVBW-UHFFFAOYSA-N

Cycloshizukaol A: Symmetric C2 Lindenane Dimer Cell Adhesion Inhibitor

Cycloshizukaol A is a naturally occurring lindenane-type sesquiterpenoid dimer characterized by a rare 12-membered macrocyclic core and strict C2 symmetry [1]. It is isolated from the roots of various Chloranthus species, including C. japonicus, C. serratus, and C. fortunei [2]. The compound exhibits anti-inflammatory activity primarily through inhibition of cell adhesion molecule expression, specifically ICAM-1, VCAM-1, and E-selectin [3]. As a symmetrical cyclic lindenane dimer, it serves as a key research tool for investigating leukocyte adhesion cascades and as a synthetic benchmark for complex sesquiterpenoid oligomer synthesis [4].

1

Workflow Cell adhesion inhibition study fit (HL-60 aggregation, monocyte adhesion models)

2

Selection Logic Mid-potency lindenane dimer control; C2 symmetrical scaffold for SAR context

3

Procurement Context Multi-species Chloranthus natural product; reported botanical source consistency

• [1] Kawabata J, Fukushi E, Mizutani J. Sesquiterpene dimers from Chloranthus japonicus. Phytochemistry. 1995;39(1):121-125. View Source
• [2] Kwon OE, Lee HS, Lee SW, et al. Dimeric sesquiterpenoids isolated from Chloranthus japonicus inhibited the expression of cell adhesion molecules. J Ethnopharmacol. 2006;104(1-2):270-277. View Source
• [3] Kwon OE, Lee HS, Lee SW, et al. Dimeric sesquiterpenoids isolated from Chloranthus japonicus inhibited the expression of cell adhesion molecules. J Ethnopharmacol. 2006;104(1-2):270-277. View Source
• [4] Huang Z, Wang X, Chen T, et al. Asymmetric Total Synthesis of Natural Lindenane Sesquiterpenoid Oligomers via a Triene as a Potential Biosynthetic Intermediate. Angew Chem Int Ed. 2022;61(29):e202204303. View Source

Cycloshizukaol A vs. Shizukaol Analogs: Substitution Risks

Substituting Cycloshizukaol A with other lindenane sesquiterpenoid dimers (e.g., shizukaol B, shizukaol F) or monomeric lindenanes is not scientifically valid due to its unique macrocyclic architecture and distinct biological potency profile. The compound possesses a 12-membered macrocyclic ring arising from a proposed [6+6] cycloaddition, a feature absent in the more common [4+2]-type dimers such as shizukaol A and shizukaol D [1]. This structural distinction translates directly into differential activity: in the HL-60 homotypic aggregation assay, the MIC values for shizukaol B (34.1 nM), cycloshizukaol A (0.9 μM), and shizukaol F (27.3 nM) demonstrate a >26-fold potency range among closely related dimers [2]. Furthermore, the synthetic accessibility differs markedly—Cycloshizukaol A requires a distinct [6+6] homodimerization pathway, whereas many analogs are accessed via [4+2] cycloaddition strategies [3]. Using a generic lindenane dimer would therefore introduce uncontrolled variables in both mechanistic studies and synthetic chemistry applications.

Potency Context

Assay-response context may differ significantly: shizukaol B and F exhibit lower MIC/IC50 in adhesion readouts, while Cycloshizukaol A occupies a distinct mid-tier position. Direct substitution without dose recalibration may introduce experimental variability.

Molecular Topology

C2 symmetric cyclic dimer vs. asymmetric shizukaols or hetero-dimers. Conformational constraints and target engagement profiles may not transfer directly; structural analog selection requires review.

• [1] Kawabata J, Fukushi E, Mizutani J. Sesquiterpene dimers from Chloranthus japonicus. Phytochemistry. 1995;39(1):121-125. View Source
• [2] Kwon OE, Lee HS, Lee SW, et al. Dimeric sesquiterpenoids isolated from Chloranthus japonicus inhibited the expression of cell adhesion molecules. J Ethnopharmacol. 2006;104(1-2):270-277. View Source
• [3] Huang Z, Wang X, Chen T, et al. Asymmetric Total Synthesis of Natural Lindenane Sesquiterpenoid Oligomers via a Triene as a Potential Biosynthetic Intermediate. Angew Chem Int Ed. 2022;61(29):e202204303. View Source

Cycloshizukaol A: Comparative Evidence

HL-60 Aggregation Inhibition Potency

Cycloshizukaol A inhibits phorbol 12-myristate 13-acetate (PMA)-induced homotypic aggregation of HL-60 cells with an MIC value of 0.9 μM, demonstrating a potency window that is 26.4-fold lower than shizukaol B (MIC = 34.1 nM) and 33.0-fold lower than shizukaol F (MIC = 27.3 nM) under identical assay conditions [1]. All three compounds were tested without observable cytotoxicity at the active concentrations [1].

HL-60 Aggregation

Head-to-head

MIC: 0.9 μM (Cycloshizukaol A) vs. 34.1 nM (Shizukaol B), 27.3 nM (Shizukaol F) 26–33× less potent

Reported cell-aggregation endpoint context; supports potency-tier placement within lindenane dimers.

No cytotoxicity at MIC; PMA-induced HL-60 model.

Evidence Dimension	Inhibition of PMA-induced HL-60 cell homotypic aggregation (MIC)
Target Compound Data	0.9 μM
Comparator Or Baseline	Shizukaol B: 34.1 nM (0.0341 μM); Shizukaol F: 27.3 nM (0.0273 μM)
Quantified Difference	26.4-fold less potent than shizukaol B; 33.0-fold less potent than shizukaol F
Conditions	HL-60 cells stimulated with PMA; MIC defined as minimum concentration producing complete inhibition of aggregation; cytotoxicity assessed in parallel

Why This Matters

This quantifies Cycloshizukaol A's distinct position within the lindenane dimer class—it is not interchangeable with more potent analogs like shizukaol B or F, making it essential for structure-activity relationship (SAR) studies examining how subtle structural variations modulate anti-adhesion efficacy.

• [1] Kwon OE, Lee HS, Lee SW, et al. Dimeric sesquiterpenoids isolated from Chloranthus japonicus inhibited the expression of cell adhesion molecules. J Ethnopharmacol. 2006;104(1-2):270-277. View Source

THP-1 Adhesion to TNF-α-Stimulated HUVEC

In a functional cell adhesion assay measuring THP-1 monocyte adhesion to TNF-α-stimulated human umbilical vein endothelial cells (HUVEC), Cycloshizukaol A inhibited adhesion with an IC50 value of 1.2 μM [1]. Under identical conditions, the comparator compounds shizukaol B and shizukaol F exhibited IC50 values of 54.6 nM and 34.1 nM, respectively—representing a 22-fold and 35-fold higher potency [1]. The mechanism involves dose-dependent inhibition of ICAM-1, VCAM-1, and E-selectin surface expression on HUVEC, without affecting direct LFA-1/ICAM-1 binding [1].

THP-1 Adhesion

Head-to-head

IC50: 1.2 μM (Cycloshizukaol A) vs. 54.6 nM (Shizukaol B), 34.1 nM (Shizukaol F) 22–35× less potent

Monocyte-endothelial adhesion endpoint context; cross-model potency ranking consistent.

HUVEC + TNF-α; THP-1 cells; dose-dependent inhibition.

Evidence Dimension	Inhibition of TNF-α-induced THP-1 monocyte adhesion to HUVEC (IC50)
Target Compound Data	1.2 μM
Comparator Or Baseline	Shizukaol B: 54.6 nM (0.0546 μM); Shizukaol F: 34.1 nM (0.0341 μM)
Quantified Difference	22.0-fold less potent than shizukaol B; 35.2-fold less potent than shizukaol F
Conditions	HUVEC pretreated with compound and stimulated with TNF-α; THP-1 monocyte adhesion quantified

Why This Matters

Cycloshizukaol A provides a mid-potency reference standard for calibrating anti-adhesion assays and for investigating how the [6+6] macrocyclic architecture influences endothelial cell adhesion molecule regulation, distinct from the more potent [4+2]-type dimers.

• [1] Kwon OE, Lee HS, Lee SW, et al. Dimeric sesquiterpenoids isolated from Chloranthus japonicus inhibited the expression of cell adhesion molecules. J Ethnopharmacol. 2006;104(1-2):270-277. View Source

C2 Symmetry vs. Asymmetric Lindenane Dimers

Cycloshizukaol A is an unprecedented 12-membered macrocyclic sesquiterpenoid dimer with rigorous C2 symmetry, proposed to arise from a [6+6] cycloaddition of two lindenatriene monomer units [1]. In contrast, the vast majority of lindenane sesquiterpenoid dimers—including shizukaol A, shizukaol B, shizukaol D, and shizukaol F—are characterized as [4+2] cycloaddition products with varying skeletal oxidation states and ester appendages [2]. Over 80 lindenane oligomers have been isolated, yet the [6+6] macrocyclic architecture remains exceedingly rare [2].

C2 Symmetry

Class-level

C2-symmetric cyclic [4+2] dimer; distinct from asymmetric shizukaol B/F and hetero-dimers

Molecular topology context for SAR; symmetry may influence binding avidity and conformational flexibility.

Structural elucidation by NMR, MS, ECD, X-ray.

Evidence Dimension	Molecular architecture and dimerization type
Target Compound Data	C2-symmetric 12-membered macrocycle from [6+6] cycloaddition
Comparator Or Baseline	Shizukaol A, B, D, F and most lindenane dimers: [4+2] cycloaddition products without macrocyclic ring
Quantified Difference	Unique macrocyclic topology among >80 known lindenane oligomers; abundance in plant material ~7.5 ppm by dry weight
Conditions	Structural characterization by 1D/2D NMR, MS, and synthetic validation

Why This Matters

The distinct [6+6] macrocyclic scaffold enables research into structure-activity relationships specific to macrocyclic lindenane dimers and serves as a challenging benchmark target for total synthesis methodology development.

• [1] Kawabata J, Fukushi E, Mizutani J. Sesquiterpene dimers from Chloranthus japonicus. Phytochemistry. 1995;39(1):121-125. View Source
• [2] Kawabata J, Fukushi E, Mizutani J. Sesquiterpene dimers from Chloranthus japonicus. Phytochemistry. 1995;39(1):121-125. View Source

Multi-Species Botanical Source Validation

Cycloshizukaol A has been successfully synthesized via asymmetric total synthesis using a triene (TE1) as a potential biosynthetic intermediate under simulated physiological conditions [1]. The synthesis proceeds through a [6+6] homodimerization pathway, distinguishing it from the [4+2] routes employed for shizukaols A and J, chlotrichene B, and trishizukaol A [1]. This validated synthetic route confirms the proposed biosynthetic origin and provides a reliable method for producing the compound independent of natural extraction, which yields only ~7.5 ppm from dry plant material [2].

Botanical Source

Supporting

Isolated from ≥4 Chloranthus spp.: C. japonicus, C. serratus, C. spicatus, C. henryi, C. multistachys

Multi-species authentication supports procurement consistency; chemotaxonomic marker relevance.

LC-MS/NMR dereplication across independent studies.

Evidence Dimension	Synthetic accessibility and dimerization pathway
Target Compound Data	Accessible via [6+6] homodimerization of lindenatriene or TE1 intermediate
Comparator Or Baseline	Shizukaol A, J, and trishizukaol A: accessed via [4+2] hetero- or homodimerization
Quantified Difference	Distinct dimerization mode; natural abundance ~7.5 ppm in dry plant material
Conditions	Asymmetric total synthesis under mild, simulated physiological conditions

Why This Matters

Procurement of synthetic Cycloshizukaol A ensures batch-to-batch consistency and enables scale-up for in vivo studies, circumventing the supply limitations and variability inherent in natural product isolation.

• [1] Huang Z, Wang X, Chen T, et al. Asymmetric Total Synthesis of Natural Lindenane Sesquiterpenoid Oligomers via a Triene as a Potential Biosynthetic Intermediate. Angew Chem Int Ed. 2022;61(29):e202204303. View Source
• [2] Kawabata J, Fukushi E, Mizutani J. Sesquiterpene dimers from Chloranthus japonicus. Phytochemistry. 1995;39(1):121-125. View Source

Cycloshizukaol A: Validated Research Applications

Mid-Potency Control for Adhesion Screening

Use Cycloshizukaol A as a mid-potency reference compound in SAR panels investigating how dimer architecture ([6+6] macrocyclic vs. [4+2] non-macrocyclic) and oxidation states modulate inhibition of HL-60 aggregation and endothelial adhesion molecule expression. The compound's MIC of 0.9 μM (HL-60 aggregation) and IC50 of 1.2 μM (HUVEC adhesion) provide a quantifiable benchmark distinct from high-potency analogs shizukaol B and F [1].

C2 Symmetry Probe for SAR Studies

Employ Cycloshizukaol A to dissect the signaling pathways governing TNF-α-induced ICAM-1, VCAM-1, and E-selectin expression in endothelial cells. The compound's dose-dependent inhibition of surface adhesion molecule expression—without affecting direct LFA-1/ICAM-1 binding—makes it a valuable tool for probing transcriptional or post-transcriptional regulatory mechanisms in vascular inflammation [1].

Reference Standard for Chloranthus Authentication

Utilize Cycloshizukaol A as a benchmark target for developing and validating novel [6+6] cycloaddition methodologies. The successful asymmetric total synthesis via a triene intermediate demonstrates the feasibility of biomimetic approaches, and the compound's C2-symmetric macrocyclic core serves as a rigorous test of stereochemical control in oligomer assembly [2].

CAM Expression Inhibition Without Direct Antagonism

Incorporate Cycloshizukaol A as a characteristic chemical marker in the chemotaxonomic differentiation of Chloranthus species. The compound is consistently identified as a species-specific metabolite in C. japonicus, C. serratus, and C. fortunei, and its presence (or absence) alongside other lindenane dimers provides a diagnostic signature for botanical authentication and quality control of Chloranthus-derived materials [3].

Application

Selection Property

Validation Focus

Mid-potency reference for adhesion screening

Potency-tier context between high-activity and weak congeners

Assay window calibration; Z′-factor and dose-response review

C2 symmetry probe for SAR studies

Defined symmetric cyclic dimer topology

Binding avidity, CAM target selectivity, conformational baseline

Chloranthus authentication reference

Multi-species chemotaxonomic marker

LC-MS/NMR dereplication; botanical extract method validation

CAM expression inhibition without antagonism

Mechanistic specificity: inhibits expression, not LFA-1/ICAM-1 binding

Transcriptional/post-translational CAM regulation studies

• [1] Kwon OE, Lee HS, Lee SW, et al. Dimeric sesquiterpenoids isolated from Chloranthus japonicus inhibited the expression of cell adhesion molecules. J Ethnopharmacol. 2006;104(1-2):270-277. View Source
• [2] Huang Z, Wang X, Chen T, et al. Asymmetric Total Synthesis of Natural Lindenane Sesquiterpenoid Oligomers via a Triene as a Potential Biosynthetic Intermediate. Angew Chem Int Ed. 2022;61(29):e202204303. View Source
• [3] Kawabata J, Fukushi E, Mizutani J. Sesquiterpene dimers from Chloranthus japonicus. Phytochemistry. 1995;39(1):121-125. View Source